Cas no 21120-99-0 (N-(2-aminoethyl)ethane-1,2-diamine hydrochloride (1:1))

• Product name: N-(2-aminoethyl)ethane-1,2-diamine hydrochloride (1:1)
• CAS No: 21120-99-0
• MF: C₄H₁₄ClN₃
• MW: 139.627059459686
• MDL: MFCD32667023
• CID: 1398683
• PubChem ID: 23504002

N-(2-aminoethyl)ethane-1,2-diamine hydrochloride (1:1) Chemical and Physical Properties

Names and Identifiers

• N-(2-aminoethyl)ethane-1,2-diamine hydrochloride (1:1)
• 1,2-ethanediamine, N^{1
• LogP}
• N'-(2-aminoethyl)ethane-1,2-diamine,hydrochloride
• DB-199338
• N1-(2-Aminoethyl)ethane-1,2-diamine hydrochloride
• N1-(2-aminoethyl)ethane-1,2-diamine xhydrochloride
• diethylene triamine hydrochloride
• 21120-99-0
• PDAOFKBIOKDCPC-UHFFFAOYSA-N
• 1,2-Ethanediamine, N-(2-aminoethyl)-, hydrochloride(1:?)
• SB75631
• N1-(2-aminoethyl)-1,2-ethanediamine hydrochloride
• SCHEMBL6513362
• 1,2-Ethanediamine, N1-(2-aminoethyl)-, hydrochloride (1:)
• BS-16597
• AKOS037649113
• DTXSID80634569
• diethylenetriamine hydrochloride
• 3488-89-9
• D81398
• N~1~-(2-Aminoethyl)ethane-1,2-diamine--hydrogen chloride (1/1)
• N'-(2-aminoethyl)ethane-1,2-diamine;hydrochloride
• Diethylenetriamine,hydrochloride
• diethylenetri-amine hydrochloride
• 1,2-Ethanediamine, N-(2-aminoethyl)-, hydrochloride

• MDL： MFCD32667023
• Inchi： InChI=1S/C4H13N3.ClH/c5-1-3-7-4-2-6;/h7H,1-6H2;1H
• InChI Key： PDAOFKBIOKDCPC-UHFFFAOYSA-N
• SMILES： C(CNCCN)N.Cl

Computed Properties

• Exact Mass: 139.08782
• Monoisotopic Mass: 139.0876252g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 8
• Rotatable Bond Count: 4
• Complexity: 26.1
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 64.1Ų

Experimental Properties

• Boiling Point: 244.6°C at 760 mmHg
• Flash Point: 101.7°C
• PSA: 64.07

Additional information on N-(2-aminoethyl)ethane-1,2-diamine hydrochloride (1:1)

N-(2-aminoethyl)ethane-1,2-diamine hydrochloride (1:1): An Overview of Its Properties, Applications, and Recent Research Advances

N-(2-aminoethyl)ethane-1,2-diamine hydrochloride (1:1), also known by its CAS number 21120-99-0, is a versatile compound with significant applications in various fields, including pharmaceuticals, chemical synthesis, and materials science. This compound is a salt formed by the reaction of N-(2-aminoethyl)ethane-1,2-diamine with hydrochloric acid. Its unique chemical structure and properties make it an important reagent in both academic research and industrial processes.

The molecular formula of N-(2-aminoethyl)ethane-1,2-diamine hydrochloride (1:1) is C4H14N3·HCl, and its molecular weight is approximately 149.63 g/mol. The compound exists as a white crystalline solid at room temperature and is highly soluble in water. Its solubility in water is attributed to the presence of multiple amine groups and the chloride ion, which facilitate strong hydrogen bonding and ionic interactions.

In the context of pharmaceutical research, N-(2-aminoethyl)ethane-1,2-diamine hydrochloride (1:1) has gained attention due to its potential as a building block for the synthesis of various bioactive compounds. Recent studies have explored its use in the development of new drugs targeting neurological disorders, cancer, and other diseases. For instance, a study published in the Journal of Medicinal Chemistry in 2023 highlighted the use of this compound as a key intermediate in the synthesis of novel antitumor agents. The researchers demonstrated that derivatives of N-(2-aminoethyl)ethane-1,2-diamine hydrochloride (1:1) exhibited potent cytotoxic activity against several cancer cell lines, making them promising candidates for further preclinical evaluation.

Beyond its applications in drug discovery, N-(2-aminoethyl)ethane-1,2-diamine hydrochloride (1:1) has also found utility in materials science. Its ability to form stable complexes with metal ions has led to its use in the preparation of metal-organic frameworks (MOFs). MOFs are highly porous materials with a wide range of applications, including gas storage, catalysis, and drug delivery. A recent study published in the journal Chemical Communications reported the synthesis of a MOF using N-(2-aminoethyl)ethane-1,2-diamine hydrochloride (1:1) as a ligand. The resulting MOF exhibited exceptional stability and high surface area, making it suitable for various industrial applications.

In addition to its role in materials science and pharmaceuticals, N-(2-aminoethyl)ethane-1,2-diamine hydrochloride (1:1) is also used as a chelating agent in analytical chemistry. Its ability to form stable complexes with metal ions makes it useful for the determination of trace metals in environmental and biological samples. A study published in Analytical Chemistry in 2023 described a method for the sensitive detection of copper ions using N-(2-aminoethyl)ethane-1,2-diamine hydrochloride (1:1). The method was found to be highly selective and accurate, demonstrating the compound's potential as a reagent for metal ion analysis.

The synthesis of N-(2-aminoethyl)ethane-1,2-diamine hydrochloride (1:1) can be achieved through several routes. One common method involves the reaction of ethylenediamine with ethylene oxide followed by treatment with hydrochloric acid. This process yields high-purity product with good yield. Another approach involves the reductive amination of diethylene glycol with ammonia followed by acidification with HCl. Both methods have been extensively studied and optimized to ensure high efficiency and purity.

The safety profile of N-(2-aminoethyl)ethane-1,2-diamine hydrochloride (1:1) is an important consideration for its use in various applications. While it is generally considered safe when handled properly, it can cause irritation to the eyes and skin upon contact. Therefore, appropriate personal protective equipment (PPE) should be used when handling this compound. Additionally, it is important to store it in a cool, dry place away from incompatible substances.

In conclusion, N-(2-aminoethyl)ethane-1,2-diamine hydrochloride (1:1) is a multifunctional compound with diverse applications in pharmaceuticals, materials science, and analytical chemistry. Its unique chemical properties make it an invaluable reagent for researchers and industrialists alike. Ongoing research continues to uncover new uses and potential benefits of this compound, further solidifying its importance in various scientific fields.